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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202 Get Quote

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-reference of experimentally determined properties

of mercury(I) bromide (Hg₂Br₂), a material of significant interest for acousto-optical devices and

other specialized applications. The data presented herein is collated from various scientific

sources to facilitate objective comparison and support further research and development.

Quantitative Data Summary
The following tables summarize the key physical, structural, thermal, and optical properties of

Hg₂Br₂ based on available experimental data.

Table 1: Physical and Structural Properties of Hg₂Br₂
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Property Value Experimental Conditions

Molar Mass 560.99 g/mol Standard

Appearance
Colorless to white-yellow

tetragonal crystals

Standard Temperature and

Pressure (STP)[1]

Density 7.307 g/cm³ Solid at 20°C[1]

Crystal System Tetragonal -

Space Group I4/mmm (No. 139) -

Lattice Parameters a = 4.65 Å, c = 11.10 Å -

Hg-Hg Bond Length 249 pm -

Hg-Br Bond Length 271 pm -

Solubility in Water 3.9 x 10⁻⁵ g/100 mL 25°C

Table 2: Thermal Properties of Hg₂Br₂
Property Value Experimental Conditions

Melting Point 405 °C (decomposes) -

Sublimation Point ~390 °C -

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-207.1 kJ/mol 298.15 K

Standard Molar Gibbs Energy

of Formation (ΔfG⁰)
-181.3 kJ/mol 298.15 K

Standard Molar Entropy (S⁰) 217.7 J/(mol·K) 298.15 K

Molar Heat Capacity at

Constant Pressure (Cp)
88.7 J/(mol·K) 298.15 K

Table 3: Optical Properties of Hg₂Br₂

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Mercury(I)_bromide
https://en.wikipedia.org/wiki/Mercury(I)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Experimental
Conditions/Notes

Optical Transmission Band 0.4 - 30 µm Wide transparency range

Refractive Index
High (specific values depend

on wavelength)

Exhibits significant

birefringence

Acousto-optic Figure of Merit
High (reported to be 2.5 times

that of Hg₂Cl₂)
-

Fluorescence Salmon color Under ultraviolet light[1]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are outlined below. These

protocols are essential for the replication and verification of the presented data.

Crystal Growth by Physical Vapor Transport (PVT)
The high-purity single crystals of Hg₂Br₂, from which many of its properties are experimentally

determined, are typically grown using the Physical Vapor Transport (PVT) method.

Methodology:

Starting Material: High-purity Hg₂Br₂ powder is used as the source material.

Ampoule Preparation: The source material is sealed in a quartz ampoule under vacuum. The

ampoule is designed with a source zone and a growth zone.

Sublimation: The source zone is heated to a temperature sufficient to cause sublimation of

the Hg₂Br₂ powder.

Vapor Transport: A controlled temperature gradient is established between the source and

growth zones, driving the gaseous Hg₂Br₂ to the cooler growth zone.

Crystallization: In the growth zone, the supersaturated vapor deposits and grows into a

single crystal. The temperature of the growth zone is carefully controlled to promote the

formation of a high-quality, single-crystal structure.
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Crystal Harvesting: Once the growth is complete, the ampoule is cooled slowly to prevent

thermal shock and cracking of the crystal. The single crystal is then carefully harvested.

Structural Analysis by X-ray Diffraction (XRD)
X-ray Diffraction is a primary technique used to determine the crystal structure and lattice

parameters of Hg₂Br₂.

Methodology:

Sample Preparation: A small, high-quality single crystal of Hg₂Br₂ is mounted on a

goniometer.

X-ray Source: A monochromatic X-ray beam is generated and directed at the crystal.

Diffraction: The crystal lattice diffracts the X-ray beam at specific angles, determined by

Bragg's Law.

Data Collection: A detector records the intensity and position of the diffracted X-ray beams as

the crystal is rotated.

Data Analysis: The resulting diffraction pattern is analyzed to determine the space group and

unit cell dimensions (lattice parameters) of the crystal. This data provides the precise atomic

arrangement within the crystal lattice.

Optical Property Characterization by Raman
Spectroscopy
Raman Spectroscopy is employed to investigate the vibrational modes of the Hg₂Br₂ crystal

lattice, providing insights into its bonding and structure, which are related to its optical

properties.

Methodology:

Light Source: A monochromatic laser beam is focused onto the Hg₂Br₂ crystal sample.

Inelastic Scattering: The incident photons interact with the molecular vibrations in the crystal,

resulting in inelastically scattered light (Raman scattering). The energy of the scattered
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photons is shifted up or down relative to the incident photons.

Signal Collection: The scattered light is collected and passed through a filter to remove the

intense Rayleigh scattered light (elastically scattered).

Spectral Analysis: The remaining Raman scattered light is dispersed by a spectrometer and

detected, producing a Raman spectrum. The peaks in the spectrum correspond to the

specific vibrational modes of the Hg-Hg and Hg-Br bonds in the crystal.

Visualizations
The following diagrams illustrate the logical workflow of the experimental procedures used to

characterize Hg₂Br₂.
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Click to download full resolution via product page

Caption: Experimental workflow for Hg₂Br₂ synthesis and characterization.
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Caption: Step-by-step process of Physical Vapor Transport (PVT) for Hg₂Br₂.
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Caption: Workflow for X-ray Diffraction (XRD) analysis of Hg₂Br₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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